Cas no 1076-47-7 (2,3,4-trimethylbenzoic acid)

• Product Name: 2,3,4-trimethylbenzoic acid
• CAS No: 1076-47-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD20638198
• CID: 154547
• PubChem ID: 14103
• Update Time: 2025-04-19

2,3,4-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4-trimethyl-
• 2,3,4-trimethylbenzoicacid
• trimethylbenzoic acid
• Prehnitylic Acid
• 2,3,4-trimethylbenzoic acid
• 2,3,4-Trimethyl-benzoic acid
• SCHEMBL242262
• MFCD20638198
• DTXSID80148111
• AKOS022636802
• CS-0130735
• AS-47036
• F11631
• Benzoic acid, 2,3,4-trimethyl-
• 1076-47-7

• MDL： MFCD20638198
• Inchi： 1S/C10H12O2/c1-6-4-5-9(10(11)12)8(3)7(6)2/h4-5H,1-3H3,(H,11,12)
• InChI Key： HDIJZFORGDBEKL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)C(C)=C1C)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.088±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-179.5 ºC
• Boiling Point: 288.61°C (estimate)
• Flash Point: 143.5±13.9 °C
• Refractive Index: 1.5198 (estimate)
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 37.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3,4-trimethylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids